![molecular formula C22H25FN2O4 B5586092 (3aR*,6S*)-7-[(4-fluoropiperidin-1-yl)carbonyl]-2-(2-phenoxyethyl)-2,3,7,7a-tetrahydro-3a,6-epoxyisoindol-1(6H)-one](/img/structure/B5586092.png)
(3aR*,6S*)-7-[(4-fluoropiperidin-1-yl)carbonyl]-2-(2-phenoxyethyl)-2,3,7,7a-tetrahydro-3a,6-epoxyisoindol-1(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multistep chemical processes. For instance, the synthesis of various 4,5-dibromo-2-(4-substituted phenyl)hexahydro-3a,6-epoxyisoindol-1(4H)-ones, which share a similar structural motif with the compound , was achieved through the reaction of corresponding 2-(4-substituted phenyl)-2,3,7,7a-tetrahydro-3a,6-epoxyisoindol-1(6H)-ones with specific reagents under dry chloroform and reflux conditions. This method highlights the importance of halogen substituents in influencing the formation of intermolecular halogen bonding, contributing to the supramolecular architecture of these compounds (Gurbanov et al., 2021).
Molecular Structure Analysis
The molecular structure of compounds closely related to the one under discussion has been elucidated through X-ray diffraction and spectral analysis. For example, the crystal structures of two tricyclic imides were studied, revealing intricate intermolecular hydrogen-bonding interactions, which are crucial for understanding the molecular geometry and stability of these molecules (Mitchell et al., 2013).
Chemical Reactions and Properties
The compound's reactivity and chemical behavior can be inferred from related studies. Research on various substituted 2-aryl-2,3,4,5-tetrahydro-1H-1,4-epoxy-1-benzazepines revealed how substituents affect their hydrogen-bonded structures, providing insights into potential chemical reactions and interactions (Gómez et al., 2009).
Physical Properties Analysis
The physical properties, such as solubility and crystallinity, of similar compounds are crucial for understanding their behavior in different environments. The synthesis and crystal structure analysis of a compound with a similar fluorophenyl component demonstrated the impact of molecular geometry on its physical characteristics (Liang, 2009).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, can be explored through density functional theory (DFT) studies and molecular docking. For instance, a study on a 4-(2-chlorobenzyl)-1-(5-fluoro-2-hydroxy-3-((4-methylpiperidin-1-yl)methyl)phenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one showed how DFT and molecular docking analyses can predict the compound's interaction with biological targets, providing a foundation for understanding its chemical behavior (Zhou et al., 2021).
properties
IUPAC Name |
(1R,7S)-6-(4-fluoropiperidine-1-carbonyl)-3-(2-phenoxyethyl)-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-en-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O4/c23-15-7-10-24(11-8-15)20(26)18-17-6-9-22(29-17)14-25(21(27)19(18)22)12-13-28-16-4-2-1-3-5-16/h1-6,9,15,17-19H,7-8,10-14H2/t17-,18?,19?,22-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZELZOTYQICIHLZ-HXTDOEILSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1F)C(=O)C2C3C=CC4(C2C(=O)N(C4)CCOC5=CC=CC=C5)O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1F)C(=O)C2[C@@H]3C=C[C@]4(C2C(=O)N(C4)CCOC5=CC=CC=C5)O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.